Methyl 7-methoxy-2-oxo-1,2-dihydroquinoline-5-carboxylate

• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol
• IUPAC Name: methyl 7-methoxy-2-oxo-1H-quinoline-5-carboxylate
• InChI: InChI=1S/C12H11NO4/c1-16-7-5-9(12(15)17-2)8-3-4-11(14)13-10(8)6-7/h3-6H,1-2H3,(H,13,14)
• InChI Key: OGARJZMKCKXWCK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C2C=CC(=O)NC2=C1)C(=O)OC

Description

Methyl 7-methoxy-2-oxo-1,2-dihydroquinoline-5-carboxylate is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5 mL of concentrated sulfuric acid cooled with ice, 1.86 g of methyl 3-((3-ethoxyacryloyl)amino)-5-methoxybenzoate was added little by little, and the mixture was stirred for 1 hour under cooling with ice. The reaction mixture was fed into water cooled with ice, the insoluble material was collected by filtration, and the insoluble material thus obtained was purified by silica gel column chromatography [silica gel; Silica gel 60 manufactured by Kanto Chemical Co., Inc., eluent; chloroform:methanol=50:1] to obtain 346 mg of methyl 7-methoxy-2-oxo-1,2-dihydroquinoline-5-carboxylate.